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Compound of Interest

Compound Name: 3-Ethenylocta-1,2-diene

Cat. No.: B15458420 Get Quote

A comprehensive review of scientific literature and chemical databases indicates that there is

no current evidence to support the natural occurrence of 3-Ethenylocta-1,2-diene. This

document addresses the initial query by clarifying the synthetic nature of this compound and

the absence of data regarding its presence in natural sources, its biosynthetic pathways, or its

role in any biological signaling.

While the specific compound 3-Ethenylocta-1,2-diene has not been identified from a natural

source, the broader chemical classes to which it belongs—allenes and dienes—are found in

nature. Allenes, which are compounds containing a carbon atom with two double bonds to

adjacent carbons, have been identified in over 150 natural products.[1] Notable examples

include the pigments fucoxanthin and peridinin.[1] Similarly, hydrocarbons with diene

functionalities are present in various organisms, serving as pheromones or components of

essential oils.[2][3][4]

Given the lack of evidence for the natural occurrence of 3-Ethenylocta-1,2-diene, it is not

possible to provide the requested in-depth technical guide with quantitative data on its natural

abundance, detailed experimental protocols for its isolation from natural matrices, or diagrams

of associated signaling pathways. The available information is centered on its synthesis and

chemical properties rather than its natural history.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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